Cas no 851203-83-3 (N-(1-Cyanocyclohexyl)-2-((4-(2-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide)

N-(1-Cyanocyclohexyl)-2-((4-(2-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide structure
851203-83-3 structure
Product Name:N-(1-Cyanocyclohexyl)-2-((4-(2-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide
CAS No:851203-83-3
MF:C24H26N6O2S
MW:462.567243099213
CID:6505542
PubChem ID:4880365
Update Time:2024-01-06

N-(1-Cyanocyclohexyl)-2-((4-(2-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-cyanocyclohexyl)-2-{[4-(2-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
    • 851203-83-3
    • starbld0004995
    • EN300-26689694
    • AKOS033420866
    • N-(1-Cyanocyclohexyl)-2-((4-(2-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide
    • Z15498832
    • Inchi: 1S/C24H26N6O2S/c1-2-32-20-11-5-4-10-19(20)30-22(18-9-8-14-26-15-18)28-29-23(30)33-16-21(31)27-24(17-25)12-6-3-7-13-24/h4-5,8-11,14-15H,2-3,6-7,12-13,16H2,1H3,(H,27,31)
    • InChI Key: MWQWLFADBTYUAM-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(C2C=NC=CC=2)N1C1C=CC=CC=1OCC)CC(NC1(C#N)CCCCC1)=O

Computed Properties

  • Exact Mass: 462.18379527g/mol
  • Monoisotopic Mass: 462.18379527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 694
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 131Ų

N-(1-Cyanocyclohexyl)-2-((4-(2-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26689694-0.05g
N-(1-cyanocyclohexyl)-2-{[4-(2-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
851203-83-3 95.0%
0.05g
$212.0 2025-03-20
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